3-[1-(3,4-dimethoxybenzoyl)-2-pyrrolidinyl]-5-isopropylisoxazole

• IUPAC Name: (3,4-dimethoxyphenyl)-[2-(5-propan-2-yl-1,2-oxazol-3-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C19H24N2O4/c1-12(2)17-11-14(20-25-17)15-6-5-9-21(15)19(22)13-7-8-16(23-3)18(10-13)24-4/h7-8,10-12,15H,5-6,9H2,1-4H3
• InChI Key: JKMYEOHCFQSTAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NO1)C2CCCN2C(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

3-[1-(3,4-dimethoxybenzoyl)-2-pyrrolidinyl]-5-isopropylisoxazole is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 3-[1-(3,4-dimethoxybenzoyl)-2-pyrrolidinyl]-5-isopropylisoxazole is not fully understood. However, it has been suggested that the compound acts as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability and inhibition. It has also been suggested that the compound may interact with the glutamatergic system, which is involved in the regulation of synaptic plasticity and neuronal survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[1-(3,4-dimethoxybenzoyl)-2-pyrrolidinyl]-5-isopropylisoxazole have been extensively studied. It has been found to possess anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of pain and inflammation. It has also been found to possess anticonvulsant properties, which make it a potential candidate for the treatment of epilepsy. Additionally, it has been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The compound 3-[1-(3,4-dimethoxybenzoyl)-2-pyrrolidinyl]-5-isopropylisoxazole has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize using different methods. Another advantage is that it possesses several potential applications in various fields of research. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, there is limited information available on its pharmacokinetics and pharmacodynamics, which makes it difficult to determine the optimal dosage and administration route.

Future Directions

There are several future directions for the study of 3-[1-(3,4-dimethoxybenzoyl)-2-pyrrolidinyl]-5-isopropylisoxazole. One direction is to study its potential use as a neuroprotective agent in the treatment of neurodegenerative disorders such as Alzheimer's disease. Another direction is to study its potential use as an analgesic and anti-inflammatory agent in the treatment of pain and inflammation. Additionally, further studies are needed to fully understand its mechanism of action and pharmacokinetics and pharmacodynamics.

Scientific Research Applications

The compound 3-[1-(3,4-dimethoxybenzoyl)-2-pyrrolidinyl]-5-isopropylisoxazole has been extensively studied for its potential applications in various fields of research. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative disorders such as Alzheimer's disease.